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Compound of Interest

Compound Name: Tixadil

Cat. No.: B1619522

Notice to Researchers, Scientists, and Drug Development Professionals:

Following a comprehensive investigation into the topic of Tixadil analogues and derivatives,
this guide serves to clarify the current state of publicly available scientific knowledge. Initial
searches suggested Tixadil to be a thiazole-containing potassium channel opener. However, a
thorough verification of its chemical identity has revealed a different molecular structure.

Correct Identification of Tixadil:

Tixadil is correctly identified as N-(a-Methylphenethyl)-9H-thioxanthene-9-ethan-1-amine, with
the Chemical Abstracts Service (CAS) Registry Number 2949-95-3 and molecular formula
C24H25NS. This thioxanthene structure is fundamentally different from the initially suggested
thiazole scaffold.

Current Status of Available Data

Despite extensive searches across scientific databases, patent libraries, and chemical
registries, there is a notable absence of publicly available information regarding the
pharmacological properties, mechanism of action, and therapeutic use of Tixadil. Furthermore,
no scientific literature detailing the synthesis, pharmacological evaluation, or structure-activity
relationships (SAR) of any Tixadil analogues or derivatives could be located.

The core requirements for this technical guide—quantitative data, experimental protocols, and
signaling pathway visualizations—cannot be fulfilled due to the lack of foundational research
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data in the public domain.

General Information on the Thioxanthene Scaffold

While specific data on Tixadil is unavailable, the core thioxanthene structure is present in other
pharmacologically active compounds. Thioxanthene derivatives are a class of compounds that
have been investigated for various therapeutic applications. For instance, some thioxanthene
derivatives, such as thiothixene, are known to act as antipsychotic agents by antagonizing
dopamine D2 receptors. Other research has explored tetracyclic thioxanthene derivatives for
their potential antitumor activity.

It is crucial to note that the biological activity of a specific derivative is highly dependent on its
unique structural features and substitutions. Therefore, one cannot infer the pharmacological
profile of Tixadil based on the activities of other, structurally different thioxanthene-containing
molecules.

Conclusion

At present, an in-depth technical guide on Tixadil analogues and derivatives that meets the
specified requirements for quantitative data, experimental protocols, and detailed visualizations
cannot be constructed. The fundamental scientific information required for such a guide does
not appear to be available in the public scientific literature.

For researchers interested in this specific chemical entity, the path forward would necessitate
foundational research to determine its synthesis, purification, and basic pharmacological
properties. This would include in vitro and in vivo studies to elucidate its mechanism of action
and potential therapeutic effects. Without such primary research, any discussion of its
analogues and derivatives remains speculative.

 To cite this document: BenchChem. [In-depth Technical Guide: Tixadil Analogues and

Derivatives]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1619522+#tixadil-analogues-and-derivatives]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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